Cas no 12070-13-2 (Tungsten carbide (W2C))

Tungsten carbide (W2C) Chemical and Physical Properties
Names and Identifiers
-
- Tungsten carbide (W2C)
- Tungsten carbide
- ditungsten carbide
- Einecs 235-124-6
- MFCD00801036
- 12070-13-2
- Cadmium (Cd) Sputtering Targets
- DTXSID6093966
-
- MDL: MFCD00801036
- Inchi: InChI=1S/C.2W/q+1;;-1
- InChI Key: FHLFYDOXSZQEPO-UHFFFAOYSA-N
- SMILES: [C+].[W].[W-]
Computed Properties
- Exact Mass: 379.90200
- Monoisotopic Mass: 195.950933
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 10
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Black hexagonal crystals
- Density: 17.15
- Melting Point: ≈2800°C
- Water Partition Coefficient: Soluble in nitric acid and hydrofluoric acid. Insoluble in water.
- PSA: 0.00000
- LogP: 0.08130
- Solubility: Soluble in nitric acid and hydrofluoric acid mixed acid and aqua regia, insoluble in cold water
Tungsten carbide (W2C) Security Information
- Hazardous Material transportation number:UN3178
- Packing Group:III
- HazardClass:4.1
- TSCA:Yes
- PackingGroup:III
- Hazard Level:4.1
- Safety Term:4.1
- Packing Group:III
Tungsten carbide (W2C) Customs Data
- HS CODE:2849902000
- Customs Data:
China Customs Code:
2849902000
Tungsten carbide (W2C) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB209993-250 g |
Tungsten carbide, 99.5% (metals basis), -325 Mesh Powder; . |
12070-13-2 | 99.5% | 250 g |
€684.00 | 2023-07-20 | |
1PlusChem | 1P008RW6-5g |
Tungsten carbide (W2C) |
12070-13-2 | 99.5% (metals basis) | 5g |
$55.00 | 2023-12-26 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-GX366-5g |
Tungsten carbide |
12070-13-2 | 99.5% (metals basis) | 5g |
¥243.6 | 2023-09-01 | |
abcr | AB209993-50 g |
Tungsten carbide, 99.5% (metals basis), -325 Mesh Powder; . |
12070-13-2 | 99.5% | 50 g |
€189.00 | 2023-07-20 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-GX366-5g |
Tungsten carbide |
12070-13-2 | 99.5% (metals basis) | 5g |
¥338.0 | 2022-07-29 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-GX366-25g |
Tungsten carbide |
12070-13-2 | 99.5% (metals basis) | 25g |
¥1386.0 | 2022-07-29 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-GX366-25g |
Tungsten carbide |
12070-13-2 | 99.5% (metals basis) | 25g |
¥971.2 | 2023-09-01 | |
abcr | AB209993-250g |
Tungsten carbide, 99.5% (metals basis), -325 Mesh Powder; . |
12070-13-2 | 99.5% | 250g |
€725.00 | 2025-02-20 | |
Aaron | AR008S4I-500g |
Tungsten carbide (W2C) |
12070-13-2 | 99% | 500g |
$67.00 | 2023-12-16 | |
abcr | AB209993-50g |
Tungsten carbide, 99.5% (metals basis), -325 Mesh Powder; . |
12070-13-2 | 99.5% | 50g |
€200.00 | 2025-02-20 |
Tungsten carbide (W2C) Related Literature
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Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
-
Sarah A. Barnett,Alexander J. Blake,Neil R. Champness,Claire Wilson Chem. Commun., 2002, 1640-1641
-
D. Pla,M. Salleras,A. Morata,I. Garbayo,M. Gerbolés,N. Sabaté,N. J. Divins,A. Casanovas,J. Llorca,A. Tarancón Lab Chip, 2016,16, 2900-2910
-
Yoko Ishii,Ye Zhou,Kunyun He,Yoichi Takanishi,Jun Yamamoto,Juan de Pablo,Teresa Lopez-Leon Soft Matter, 2020,16, 8169-8178
-
Amanda Laura Ibiapino,Rafael Cardoso Seiceira,Altivo Pitaluga, Jr.,Antonio Carlos Trindade,Fabio Furlan Ferreira CrystEngComm, 2014,16, 8555-8562
Additional information on Tungsten carbide (W2C)
Tungsten Carbide (W2C) - CAS No. 12070-13-2: An Overview of Properties, Applications, and Recent Research Advances
Tungsten carbide (W2C), with the Chemical Abstracts Service (CAS) number 12070-13-2, is a compound that has gained significant attention in various industrial and scientific applications due to its exceptional properties. This article provides a comprehensive overview of Tungsten carbide (W2C), including its chemical structure, physical properties, and recent advancements in research and applications.
Tungsten carbide (W2C) is a binary compound composed of tungsten and carbon. It is one of the several tungsten carbides, which also include tungsten monocarbide (WC) and tungsten semicarbide (W3C). The chemical formula W2C indicates that each molecule contains two tungsten atoms and one carbon atom. This unique composition endows Tungsten carbide (W2C) with remarkable mechanical properties, such as high hardness, excellent wear resistance, and high thermal stability.
The crystal structure of Tungsten carbide (W2C) is typically hexagonal, which contributes to its superior mechanical properties. The hexagonal structure allows for strong covalent bonding between tungsten and carbon atoms, resulting in a material that can withstand high temperatures and mechanical stress. These properties make Tungsten carbide (W2C) an ideal material for applications in cutting tools, wear-resistant coatings, and high-temperature structural components.
In recent years, significant research has been conducted to explore the potential of Tungsten carbide (W2C) in advanced technological applications. One notable area of research is the development of nanoscale Tungsten carbide (W2C). Nanoparticles of Tungsten carbide (W2C) exhibit enhanced catalytic activity and improved mechanical properties compared to their bulk counterparts. For instance, studies have shown that nanoscale Tungsten carbide (W2C) can be used as an efficient catalyst in hydrogen evolution reactions (HER), which are crucial for renewable energy technologies.
Beyond catalytic applications, Tungsten carbide (W2C) has also been investigated for its potential in biomedical applications. Research has demonstrated that Tungsten carbide (W2C)-based materials can be used as biocompatible coatings for medical implants. The high hardness and wear resistance of Tungsten carbide (W2C) make it suitable for applications where long-term durability is essential. Additionally, the biocompatibility of Tungsten carbide (W2C)-based coatings has been confirmed through in vitro and in vivo studies, showing minimal cytotoxicity and excellent osseointegration.
The synthesis methods for producing high-quality Tungsten carbide (W2C) have also been a focus of recent research. Traditional methods such as solid-state reaction and carburization have been refined to improve the purity and crystallinity of the final product. However, newer techniques such as sol-gel synthesis and chemical vapor deposition (CVD) have emerged as promising alternatives. These methods offer better control over the particle size and morphology, leading to enhanced performance in various applications.
In conclusion, Tungsten carbide (W2C) - CAS No. 12070-13-2 is a versatile material with a wide range of applications due to its exceptional mechanical properties and chemical stability. Recent advancements in nanotechnology and synthesis methods have further expanded its potential uses in catalysis, biomedical engineering, and other advanced fields. As research continues to uncover new possibilities for this compound, the future prospects for Tungsten carbide (W2C)-based materials are promising.
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